Cas no 2172156-30-6 (1-(tert-butoxy)carbonyl-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid
• CAS No: 2172156-30-6
• MF: C₁₈H₃₁NO₅
• MW: 341.442445993423
• CID: 6186294
• PubChem ID: 165589454
• Update Time: 2025-06-13

1-(tert-butoxy)carbonyl-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid
• 2172156-30-6
• EN300-1631558
• 1-[(tert-butoxy)carbonyl]-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid

• Inchi： 1S/C18H31NO5/c1-13-7-5-9-18(23,11-13)17(14(20)21)8-6-10-19(12-17)15(22)24-16(2,3)4/h13,23H,5-12H2,1-4H3,(H,20,21)
• InChI Key： HSMLMMHVVOLXAX-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)C1)C1(C(=O)O)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 341.22022309g/mol
• Monoisotopic Mass: 341.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(tert-butoxy)carbonyl-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid (CAS No. 2172156-30-6)

1-(tert-butoxy)carbonyl-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid (CAS No. 2172156-30-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in drug discovery and development. The presence of both tert-butoxycarbonyl (Boc) and hydroxy-methylcyclohexyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS No. 2172156-30-6 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. Its piperidine-3-carboxylic acid backbone is particularly noteworthy, as it is a common motif in bioactive molecules, including those targeting neurological and metabolic disorders. Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates, as they can be used to generate diverse chemical libraries for high-throughput screening.

One of the most searched questions in the context of 1-(tert-butoxy)carbonyl-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid revolves around its synthetic routes and applications in medicinal chemistry. Researchers are particularly interested in how this compound can be utilized to develop new therapeutic agents, especially in the fields of central nervous system (CNS) diseases and anti-inflammatory drugs. The Boc-protecting group in its structure is a key feature, as it allows for selective deprotection during multi-step syntheses, a technique often discussed in organic chemistry forums and patent literature.

Another hot topic related to this compound is its solubility and stability under various conditions. Given the increasing demand for green chemistry and sustainable synthesis, scientists are exploring eco-friendly solvents and catalysts to optimize the production of 1-(tert-butoxy)carbonyl-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid. This aligns with the broader industry shift toward environmentally friendly manufacturing processes, a subject frequently searched in academic databases and industry reports.

In summary, 1-(tert-butoxy)carbonyl-3-(1-hydroxy-3-methylcyclohexyl)piperidine-3-carboxylic acid (CAS No. 2172156-30-6) is a compound of high interest due to its structural complexity and potential applications in drug development. Its relevance to cutting-edge research and alignment with industry trends make it a valuable subject for further exploration. Whether you are a pharmaceutical researcher, a synthetic chemist, or a biotech enthusiast, understanding this compound's properties and uses can provide valuable insights into modern chemical innovation.